2-[4-(4-nitrophenyl)piperazin-1-yl]-N-(4-phenoxyphenyl)acetamide

• IUPAC Name: 2-[4-(4-nitrophenyl)piperazin-1-yl]-N-(4-phenoxyphenyl)acetamide
• InChI: InChI=1S/C24H24N4O4/c29-24(25-19-6-12-23(13-7-19)32-22-4-2-1-3-5-22)18-26-14-16-27(17-15-26)20-8-10-21(11-9-20)28(30)31/h1-13H,14-18H2,(H,25,29)
• InChI Key: OBVMYWSCQAMPKY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(=O)NC2=CC=C(C=C2)OC3=CC=CC=C3)C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C24H24N4O4
• Molecular Weight: 432.5 g/mol

Description

2-[4-(4-nitrophenyl)piperazin-1-yl]-N-(4-phenoxyphenyl)acetamide, also known as NPPA, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications.

Scientific Research Applications

Potential in Treating Atrial Fibrillation

• Ranolazine, a compound structurally related to 2-[4-(4-nitrophenyl)piperazin-1-yl]-N-(4-phenoxyphenyl)acetamide, shows promise for treating atrial fibrillation. Pre-clinical and clinical studies suggest antiarrhythmic activity with potential atrio-selectivity (Hancox & Doggrell, 2010).

Green Synthesis Approaches

• Electrochemical oxidation methods have been developed for green synthesis of nitroacetaminophen derivatives, including compounds structurally similar to 2-[4-(4-nitrophenyl)piperazin-1-yl]-N-(4-phenoxyphenyl)acetamide (Salahifar et al., 2015).

Anticancer Applications

• Novel acetamide derivatives, similar in structure to the compound , have been synthesized and evaluated for anticancer activities. Some of these derivatives have shown promising results in vitro against cancer cell lines (Ali et al., 2013).

Acetylcholinesterase Inhibition

• Derivatives of 2-[4-(4-nitrophenyl)piperazin-1-yl]-N-(4-phenoxyphenyl)acetamide have been explored as acetylcholinesterase inhibitors, which could have implications in the treatment of neurodegenerative diseases like Alzheimer's (Yurttaş et al., 2013).

Anti-Inflammatory and Analgesic Activities

• Research on 2-(substituted phenoxy) acetamide derivatives, which are chemically related, indicates potential as anticancer, anti-inflammatory, and analgesic agents. These findings suggest similar possibilities for the compound in focus (Rani et al., 2014).